D-myo-Inositol-1,2,3,6-tetraphosphate (sodium salt)
Description
D-myo-Inositol-1,2,3,6-tetraphosphate (Ins(1,2,3,6)-P4) is one of the many inositol phosphate (InsP) isomers that act as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)-P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)-P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,2,3,6)-P3 (tested as the meso compound) is 100-fold less potent than Ins(1,4,5)-P3 at initiating Ca
Properties
Molecular Formula |
C6H12O18P4 · 4Na |
|---|---|
Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;;/m0..../s1 |
InChI Key |
DZJJWPAQUIBBLR-CZKBEOFPSA-J |
SMILES |
O[C@@H]1[C@@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@H]1O.[Na+].[Na+].[Na+].[Na+] |
Synonyms |
Ins(1,2,3,6)-P4 (sodium salt); 1,2,3,6-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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